Cas no 482-83-7 (Dalbergin)

• Product Name: Dalbergin
• CAS No: 482-83-7
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• MDL: MFCD00075721
• CID: 331594
• PubChem ID: 442768
• Update Time: 2025-04-19

Dalbergin Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-7-methoxy-4-phenylcoumarin
• DALBERGIN
• 4-Phenyl-6-hydroxy-7-methoxy-2H-1-benzopyran-2-one
• 6-Hydroxy-7-methoxy-4-phenyl-2H-1-benzopyran-2-one
• 6-hydroxy-7-methoxy-4-phenyl-chromen-2-one
• 6-hydroxy-7-methoxy-4-phenylchromen-2-one
• 6-Hydroxy-7-methoxy-4-phenyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one,6-hydroxy-7-methoxy-4-phenyl-
• 4-HYDROXY-7-METHOXY-3-PHENYLCOUMARIN
• DALBERGIN(RG) PrintBack
• 6-hydroxy-7-methoxyl-4-phenylcoumarin
• CHEMBL1829658
• DTXSID60331943
• SCHEMBL620349
• AZELSOYQOIUPBZ-UHFFFAOYSA-N
• NS00116190
• AKOS015856200
• CS-0143446
• 482-83-7
• Q27106329
• 2H-1-Benzopyran-2-one, 6-hydroxy-7-methoxy-4-phenyl-
• MFCD00075721
• CHEBI:4308
• FT-0660660
• LMPK12100003
• HY-N8347
• AS-77930
• DTXCID40283037
• DA-72543
• G12201
• Dalbergin

• MDL： MFCD00075721
• Inchi： 1S/C16H12O4/c1-19-15-9-14-12(7-13(15)17)11(8-16(18)20-14)10-5-3-2-4-6-10/h2-9,17H,1H3
• InChI Key： AZELSOYQOIUPBZ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC=2)C2C=C(C(=CC1=2)OC)O)=O

Computed Properties

• Exact Mass: 268.07400
• Monoisotopic Mass: 268.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.329±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 211-212 ºC
• Boiling Point: 489.0±45.0 °C at 760 mmHg
• Flash Point: 187.5±22.2 °C
• Refractive Index: 1.641
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 59.67000
• LogP: 3.17420
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Dalbergin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36/37
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones
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